molecular formula C8H9Cl2NO2S B8658726 N-methyl-2,4-dichloro-3-methylbenzenesulphonamide

N-methyl-2,4-dichloro-3-methylbenzenesulphonamide

Cat. No.: B8658726
M. Wt: 254.13 g/mol
InChI Key: ORAPTNDIBNXKGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-methyl-2,4-dichloro-3-methylbenzenesulphonamide is a useful research compound. Its molecular formula is C8H9Cl2NO2S and its molecular weight is 254.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H9Cl2NO2S

Molecular Weight

254.13 g/mol

IUPAC Name

2,4-dichloro-N,3-dimethylbenzenesulfonamide

InChI

InChI=1S/C8H9Cl2NO2S/c1-5-6(9)3-4-7(8(5)10)14(12,13)11-2/h3-4,11H,1-2H3

InChI Key

ORAPTNDIBNXKGL-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC(=C1Cl)S(=O)(=O)NC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 2.55 g (37.8 mM) of methanamine hydrochloride is prepared in 120 ml of dichloromethane (DCM) and 7.5 g of 2,4-dichloro-3-methylbenzenesulphonyl chloride in solution in 30 ml of DCM, and 10.5 ml of triethylamine, are added; the reaction mixture is kept under agitation for 15 hours at ambient temperature and then washed with a solution of 1N hydrochloric acid, with a solution of sodium bicarbonate, and then with water. The organic phase is dried over magnesium sulphate and then concentrated under reduced pressure. The solid residue obtained is purified by chromatography on silica gel in eluting with the aid of a mixture of cyclohexane/ethyl acetate (8/2, v/v). 6.2 g of the expected compound are thus obtained as a white solid (yield=85%).
Quantity
2.55 g
Type
reactant
Reaction Step One
Quantity
7.5 g
Type
reactant
Reaction Step Two
Quantity
10.5 mL
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Two
Quantity
120 mL
Type
solvent
Reaction Step Three
Name
Yield
85%

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